Cas no 2137869-60-2 (1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol)

• Product Name: 1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol
• CAS No: 2137869-60-2
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6089423
• PubChem ID: 165862468
• Update Time: 2025-10-30

1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol
• EN300-1130619
• 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol
• 2137869-60-2

• Inchi： 1S/C9H10N4O2/c14-7-1-8(15)12-9-6(7)4-11-13(9)5-2-10-3-5/h1,4-5,10H,2-3H2,(H2,12,14,15)
• InChI Key： LPNGSBKZHIPDPT-UHFFFAOYSA-N
• SMILES： OC1=CC(NC2=C1C=NN2C1CNC1)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 79.2Ų

Additional information on 1-(azetidin-3-yl)-1H-pyrazolo3,4-bpyridine-4,6-diol

Introduction to 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol (CAS No. 2137869-60-2)

1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol, with the CAS number 2137869-60-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of the azetidine ring and the diol functionality, make it an intriguing candidate for further investigation.

The chemical structure of 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol consists of a pyrazolo[3,4-b]pyridine core with a 3-azetidinyl substituent at the 1-position and hydroxyl groups at the 4 and 6 positions. This arrangement provides a combination of aromaticity and hydrogen bonding capabilities, which are crucial for its biological activity. The azetidine ring is a four-membered cyclic amine that imparts conformational rigidity and specific hydrogen bonding interactions, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of pyrazolopyridines as modulators of various biological targets. For instance, compounds with similar structures have been shown to exhibit potent activity against kinases, G protein-coupled receptors (GPCRs), and ion channels. The specific biological activity of 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol is still under investigation, but preliminary data suggest that it may have significant implications in the treatment of neurological disorders and cancer.

In the context of neurological disorders, pyrazolopyridines have been explored for their potential as modulators of neurotransmitter systems. For example, compounds with similar structural features have shown activity as serotonin receptor agonists or antagonists, which could be beneficial in treating conditions such as depression and anxiety. The presence of the azetidine ring in 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol may enhance its ability to interact with these receptors by providing additional hydrogen bonding sites.

In cancer research, pyrazolopyridines have been investigated for their ability to inhibit kinases involved in cell proliferation and survival pathways. Kinase inhibitors are a critical class of drugs used in cancer therapy due to their ability to block the uncontrolled growth of cancer cells. The hydroxyl groups in 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol may play a role in enhancing its binding affinity to these kinases by forming hydrogen bonds with key residues in the active site.

The synthesis of 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol has been reported using various synthetic routes. One common approach involves the condensation of an appropriate azetidine derivative with a pyrazolopyridine precursor followed by selective hydroxylation reactions. The choice of synthetic method can significantly impact the yield and purity of the final product, making it essential to optimize each step for large-scale production.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies suggest that 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol exhibits favorable properties such as good solubility and permeability. These characteristics are crucial for ensuring that the compound can be effectively absorbed and distributed throughout the body after administration. Additionally, its metabolic stability is being evaluated to determine its suitability for long-term therapeutic use.

Clinical trials are currently underway to assess the safety and efficacy of 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol. Early results from preclinical studies have shown promising outcomes in animal models of neurological disorders and cancer. However, more extensive clinical trials are necessary to fully understand its therapeutic potential and any potential side effects.

In conclusion, 1-(azetidin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4,6-diol (CAS No. 2137869-60-2) represents an exciting new compound with potential applications in various therapeutic areas. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As more data become available from ongoing studies and clinical trials, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.